Cas no 875664-28-1 (2-Bromo-5-(trifluoromethyl)benzaldehyde)
875664-28-1 structure
Product Name:2-Bromo-5-(trifluoromethyl)benzaldehyde
CAS No:875664-28-1
MF:C8H4BrF3O
MW:253.015972137451
CID:93516
Update Time:2025-04-18
2-Bromo-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-(trifluoromethyl)benzaldehyde
- Benzaldehyde, 2-bromo-5-(1,1-dimethylethyl)
- Benzaldehyde, 2-bromo-5-(1,1-dimethylethyl)-
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- Inchi: 1S/C8H4BrF3O/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-4H
- InChI Key: CSOBJYGHQOLWOD-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(F)(F)F)=CC=1C=O
Computed Properties
- Exact Mass: 251.94000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
Experimental Properties
- Color/Form: Not determined
- Density: 1.310
- Boiling Point: 283℃
- Flash Point: 43℃
- Refractive Index: 1.511
- PSA: 17.07000
- LogP: 3.28040
- Sensitiveness: Air Sensitive
- Solubility: Not determined
2-Bromo-5-(trifluoromethyl)benzaldehyde Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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